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Compound of Interest

Compound Name: Nequinate

Cat. No.: B1678197

Introduction

Nequinate is a quinolone compound used as a coccidiostat in poultry. The monitoring of its
residues in edible tissues is crucial to ensure food safety and compliance with regulatory limits.
This document provides detailed analytical methods for the quantification of nequinate
residues in various tissues, targeting researchers, scientists, and professionals in drug
development and food safety. The primary methods discussed are Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass
Spectrometry (GC-MS/MS), which offer high sensitivity and specificity for residue analysis.

Quantitative Data Summary

The following table summarizes the performance of various analytical methods for the
guantification of quinolone coccidiostat residues in different tissue matrices.
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Decoquinat  Chicken 77.38 -
GC-MS/MS 4.9 1.63-8.06 [4][5]
e muscle 89.65
Decoquinat  Chicken 77.38 -
GC-MS/MS _ 8.2 1.63-8.06 [4][5]
e liver 89.65
Decoquinat  Chicken 77.38 -
GC-MS/MS _ 6.3 1.63-8.06 [4][5]
e kidney 89.65
Experimental Workflow
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The general workflow for the analysis of nequinate residues in tissues involves sample
preparation, chromatographic separation, and mass spectrometric detection.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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